Cas no 1341365-27-2 (1-Methyl-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 1341365-27-2
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD16853338
• CID: 5614210
• PubChem ID: 20811844
• Update Time: 2025-11-01

1-Methyl-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(propan-2-yl)cyclohexan-1-amine
• AKOS012001173
• SCHEMBL1764906
• EN300-330251
• 1341365-27-2
• Cyclohexanamine, 1-methyl-4-(1-methylethyl)-
• 4-Isopropyl-1-methylcyclohexan-1-amine
• 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine

• MDL： MFCD16853338
• Inchi： 1S/C10H21N/c1-8(2)9-4-6-10(3,11)7-5-9/h8-9H,4-7,11H2,1-3H3
• InChI Key： HFNZZHRKMDBPFL-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.841±0.06 g/cm3(Predicted)
• Boiling Point: 197.7±8.0 °C(Predicted)
• pka: 10.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine

Introduction to 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 1341365-27-2)

1-Methyl-4-(propan-2-yl)cyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1341365-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with a methyl group at the 1-position and an isopropyl group at the 4-position, exhibits structural features that make it a valuable scaffold for the development of novel bioactive agents. The amine functional group at the 1-position further enhances its potential as a precursor or intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores.

The structural motif of 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine is reminiscent of biologically relevant structures, such as those found in natural products and drug candidates. The cyclohexane ring, a common component in many pharmacologically active molecules, provides a stable framework that can be modified to achieve specific biological effects. The presence of both methyl and isopropyl substituents introduces steric and electronic variations that can be exploited to modulate receptor binding affinity and selectivity.

In recent years, there has been growing interest in the development of cyclic amine derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The unique structural features of 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine make it an attractive candidate for further investigation in these contexts. Specifically, the amine group at the 1-position can serve as a point of attachment for pharmacophoric elements, while the cyclohexane ring provides a rigid scaffold that maintains the conformational integrity of the molecule.

One of the most compelling aspects of 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine is its synthetic accessibility. The compound can be readily synthesized through established organic transformations, such as alkylation and reduction reactions. These synthetic pathways allow for facile modifications to the molecule, enabling chemists to explore a wide range of structural analogs. Such flexibility is crucial in drug discovery, where small changes in molecular structure can significantly impact biological activity.

The pharmacological potential of 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in human diseases. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This observation aligns with the broader trend toward developing anti-inflammatory agents based on cyclic amine scaffolds.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest. The cyclohexane ring and its substituents are known to influence membrane permeability, making this molecule a candidate for CNS drug development. Further research is needed to fully elucidate its pharmacokinetic properties and potential therapeutic applications in neurological disorders.

The synthesis and characterization of 1-Methyl-4-(propan-2-yl)cyclohexan-1-amine have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes has not only facilitated its production but also provided insights into more general strategies for constructing complex cyclic amine derivatives. These methodologies are likely to be applicable in other areas of medicinal chemistry, broadening their utility beyond this specific compound.

In conclusion, 1-Methyl-4-(propan-2-yl)cyclohexan-1-am ine (CAS No. 1341365 -27 -2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, synthetic accessibility, and preliminary pharmacological activity make it an attractive scaffold for developing novel bioactive agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery and development.